Cas no 2680822-33-5 (8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid)

• Product Name: 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid
• CAS No: 2680822-33-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6284145
• PubChem ID: 165942995
• Update Time: 2025-09-27

8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680822-33-5
• EN300-28283684
• 8-{[(prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid
• 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid

• Inchi： 1S/C14H12N2O4/c1-2-6-20-14(19)16-11-5-3-4-9-7-12(13(17)18)15-8-10(9)11/h2-5,7-8H,1,6H2,(H,16,19)(H,17,18)
• InChI Key： ZSGFUMZMPIIXTP-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC=CC2C=C(C(=O)O)N=CC=21)=O

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid

8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid (CAS No. 2680822-33-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid (CAS No. 2680822-33-5) has emerged as a compound of significant interest. This molecule, characterized by its unique isoquinoline backbone and prop-2-en-1-yloxy carbonyl functional group, is increasingly studied for its potential applications in drug discovery and material science. Its CAS No. 2680822-33-5 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The structural complexity of 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid lends itself to diverse synthetic pathways and modifications. The presence of both carboxylic acid and carbonylamino moieties makes it a versatile intermediate for designing novel bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as researchers explore sustainable synthesis methods and computational modeling to optimize their properties.

One of the most frequently searched questions related to this compound is: *"What are the potential applications of 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid in medicinal chemistry?"* Studies suggest its isoquinoline core may interact with biological targets such as enzymes or receptors, making it a candidate for developing small-molecule therapeutics. Additionally, its prop-2-en-1-yloxy group offers opportunities for further functionalization, aligning with the growing demand for click chemistry-compatible building blocks.

From an industrial perspective, CAS No. 2680822-33-5 is often referenced in patents and research papers focusing on heterocyclic compounds and peptide mimetics. The compound’s solubility, stability, and reactivity profile are key factors driving its adoption in high-throughput screening and combinatorial chemistry. Notably, its compatibility with microwave-assisted synthesis—a hot topic in modern organic chemistry—has been explored to reduce reaction times and improve yields.

Another area of interest is the compound’s role in material science. The isoquinoline-3-carboxylic acid scaffold can contribute to the development of fluorescent probes or metal-organic frameworks (MOFs), which are widely investigated for applications in sensing and catalysis. This versatility underscores the importance of 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid as a multidisciplinary tool.

For researchers navigating chemical databases, accurate nomenclature like 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid and its CAS No. 2680822-33-5 is essential for retrieving relevant literature. The compound’s IUPAC name and synonyms are often cross-referenced in studies involving structure-activity relationships (SAR) or molecular docking simulations. As the scientific community leans toward open-access data, ensuring precise terminology enhances collaboration and reproducibility.

In conclusion, 8-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid represents a fascinating intersection of chemistry and innovation. Its potential in drug development, material design, and sustainable synthesis continues to inspire cutting-edge research. By leveraging advanced techniques like machine learning for molecular optimization, scientists can unlock new possibilities for this compound, addressing both academic curiosity and industrial needs.